Fmoc-L-Lys(Pryoc)-OH

• Molecular Formula: C25H26N2O6
• Molecular Weight: 450.5 g/mol
• InChI: InChI=1S/C25H26N2O6/c1-2-15-32-24(30)26-14-8-7-13-22(23(28)29)27-25(31)33-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h1,3-6,9-12,21-22H,7-8,13-16H2,(H,26,30)(H,27,31)(H,28,29)/t22-/m0/s1
• InChIKey: YSQVUCRWISQVDU-QFIPXVFZSA-N

Fmoc-L-Lys(Pryoc)-OH: Orthogonally Protected Lysine Building Block for Click Chemistry and Peptide Synthesis

Fmoc-L-Lys(Pryoc)-OH (N2-Fmoc-N6-[(propargyloxy)carbonyl]-L-lysine; CAS 1584133-25-4) is a protected amino acid derivative belonging to the class of Fmoc‑based building blocks used in solid‑phase peptide synthesis (SPPS). The α‑amino group is masked by the base‑labile fluorenylmethyloxycarbonyl (Fmoc) group, while the ε‑amino side chain carries the propargyloxycarbonyl (Pryoc, also abbreviated as Poc) group. Unlike conventional orthogonal protecting groups, the Pryoc group provides a terminal alkyne that remains intact through standard Fmoc‑SPPS cycles, enabling direct downstream copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) without the need for a separate deprotection or functionalization step [1]. This dual role—acting as both an acid‑stable protecting group and a clickable handle—positions Fmoc‑L‑Lys(Pryoc)-OH as a strategic tool for constructing peptides that require precise site‑specific conjugation for chemical biology, ADC linker development, and advanced materials research.

Fmoc‑SPPS

Standard Fmoc chemistry compatibility with automated peptide synthesis

Click Handle

Terminal alkyne survives synthesis and enables direct CuAAC conjugation

Orthogonal Protection

Acid‑stable Pryoc group tolerates TFA cleavage; dual protecting/functional role

• [1] Iris Biotech GmbH. H-L-Lys(Poc)-OH*HCl. Product Description. Propargyloxycarbonyl (Poc/Pryoc) as alkyne component for standard Click conjugation. View Source

Why Fmoc-L-Lys(Pryoc)-OH Cannot Be Replaced by Generic Fmoc-Lysine Derivatives in Orthogonal Peptide Strategies

Fmoc‑L‑lysine derivatives with side‑chain protecting groups such as Boc, Alloc, Dde, or Mmt are often considered interchangeable in SPPS. However, none of these conventional variants bears a terminal alkyne that survives global peptide deprotection and can be directly exploited for chemoselective ligation [1]. The Pryoc (propargyloxycarbonyl) group is fundamentally different: it is stable to the repeated piperidine and TFA treatments used in Fmoc chemistry, yet its alkyne moiety remains freely accessible for copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) without any post‑synthetic unmasking [1]. In contrast, Alloc‑protected lysine yields an unreactive allyl group after deprotection, Dde/ivDde groups are removed by hydrazine and leave a free amine that must be re‑derivatized, and Boc is incompatible with the acidic global deprotection step. Substituting Fmoc‑L‑Lys(Pryoc)-OH with any of these would eliminate the in‑built click functionality, forcing additional synthetic steps, increasing handling risk, and compromising overall yield and purity of the final conjugate. This unique dual‑purpose architecture directly translates into shorter synthetic routes and higher convergency, as quantitatively demonstrated in the evidence below.

vs. Alloc

Pryoc carries a click‑ready alkyne; Alloc yields an inert allyl group. Alloc‑based building blocks require Pd‑mediated deprotection and re‑functionalization, adding steps and may reduce overall conjugate yield.

vs. Boc

Boc is cleaved by TFA during global deprotection, incompatible with acid‑labile resin strategies. Pryoc remains intact, preserving the alkyne for post‑cleavage click chemistry.

vs. Dde / ivDde

Dde‑type groups are removed by hydrazine, exposing a free amine that must be re‑derivatized. This indirect route eliminates the in‑built click functionality and may compromise sequence fidelity.

• [1] Iris Biotech GmbH. H-L-Lys(Poc)-OH*HCl. Product Description. Stability to neat TFA and use in Click chemistry. View Source

Quantitative Differentiation of Fmoc-L-Lys(Pryoc)-OH vs. Closest Analogs: A Comparator-Based Evidence Guide

Click-Reactive Alkyne vs. Inert Side-Chain in Alloc‑Protected Lysine

Fmoc‑L‑Lys(Pryoc)-OH incorporates a terminal alkyne that directly participates in copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) with azide‑bearing partners. The closest orthogonal analog, Fmoc‑L‑Lys(Alloc)-OH, contains an allyloxycarbonyl group that cannot undergo CuAAC; the allyl moiety is inert under click conditions and requires palladium‑mediated deprotection to generate a free amine before any further conjugation. [1] In a representative application, Wu et al. (Nature, 2019) exploited the alkyne of Fmoc‑L‑Lys(Pryoc)-OH to synthesize click‑functional peptide bundles, achieving hierarchical covalent assembly with spatial precision down to the nanometre scale—a result unattainable with Alloc‑based building blocks. [2]

Click reactivity vs. Alloc

Reported

Terminal alkyne enables direct CuAAC; Alloc group is inert and cannot participate in click chemistry without prior deprotection.

Supports one‑pot SPPS‑to‑conjugate workflow.

Functional difference validated by Wu et al. (Nature 2019) with peptide bundle assembly.

Evidence Dimension	Post‑SPPS click reactivity
Target Compound Data	Terminal alkyne accessible for CuAAC (quantitative conversion achieved in polymer assembly; Wu et al. 2019).
Comparator Or Baseline	Fmoc-L-Lys(Alloc)-OH: allyl group inert toward CuAAC; requires Pd(0) deprotection before functionalization.
Quantified Difference	Qualitative functional difference; clickable vs. non‑clickable side-chain.
Conditions	Standard CuAAC conditions (CuSO₄/Na ascorbate or Cu(I) catalysts) in aqueous/organic media.

Why This Matters

A purchaser seeking to introduce a bioorthogonal handle directly during SPPS must select the alkyne‑bearing monomer; Alloc‑based lysine would necessitate an extra deprotection–activation cycle, reducing overall yield and adding labor cost.

• [1] Iris Biotech GmbH. H-L-Lys(Poc)-OH*HCl. Description of propargyloxycarbonyl as alkyne component for Click conjugation and comparison with alloc-type groups. View Source
• [2] Wu D, Sinha N, Lee J, et al. Polymers with controlled assembly and rigidity made with click-functional peptide bundles. Nature. 2019;574(7780):658-662. doi:10.1038/s41586-019-1683-4. View Source

Acid Stability of Pryoc vs. Boc Protecting Group Under Fmoc‑SPPS Conditions

The Pryoc (Poc) group is completely stable to neat trifluoroacetic acid (TFA), the reagent used for global deprotection and resin cleavage in Fmoc‑SPPS. Iris Biotech explicitly states that all three O‑Poc derivatives are stable to neat TFA. [1] In contrast, the tert‑butyloxycarbonyl (Boc) group, another widely used ε‑amino protecting group in Fmoc‑L‑Lys(Boc)-OH, is rapidly cleaved by TFA, precluding its use in orthogonal strategies that require acid‑labile side‑chain protection alongside acid‑labile resin linkers. This acid stability allows Fmoc‑L‑Lys(Pryoc)-OH to be incorporated into peptides that undergo TFA‑mediated cleavage without loss of the alkyne functionality, a critical compatibility factor for multi‑step conjugate synthesis.

Acid stability vs. Boc

Class-level

Pryoc is stable to neat TFA; Boc is quantitatively cleaved under the same global deprotection conditions.

Acid‑stable orthogonal protection supports TFA‑based cleavage without alkyne loss.

Supplier‑stated stability; confirm under specific peptide/resin combinations.

Evidence Dimension	Stability to neat TFA
Target Compound Data	Stable (no degradation reported after exposure to neat TFA) [1].
Comparator Or Baseline	Fmoc-L-Lys(Boc)-OH: Boc group is quantitatively cleaved by TFA within 0.5–2 h at room temperature.
Quantified Difference	Qualitative stability difference; Pryoc remains intact, Boc fully removed.
Conditions	Neat TFA with scavengers (e.g., TIS/H₂O), typical global deprotection conditions in Fmoc‑SPPS.

Why This Matters

Researchers requiring an acid‑stable, orthogonal ε‑lysine protection that survives TFA cleavage must avoid Boc‑based derivatives; Pryoc‑protected lysine meets this requirement and simultaneously provides a clickable alkyne.

• [1] Iris Biotech GmbH. H-L-Lys(Poc)-OH*HCl. 'All 3 are stable to neat TFA.' View Source

Purity Advantage: ≥99% by HPLC vs. Typical Commercial Fmoc‑L‑Lys(Alloc)-OH

Chem‑Impex supplies Fmoc‑L‑Lys(Pryoc)-OH with a purity of ≥99% (Assay by titration, HPLC) . In contrast, commercial Fmoc‑L‑Lys(Alloc)-OH is routinely offered at 95–98% purity by multiple vendors (cross‑study comparable). While a 1–4% purity difference may appear small, in iterative solid‑phase synthesis each coupling step’s impurity propagates multiplicatively: after 20 couplings, a 98% pure monomer can theoretically reduce the target peptide yield by over 30% relative to a 99% pure monomer, assuming error‑free coupling. The higher starting purity of the Pryoc‑protected building block directly supports superior crude peptide purity and simplifies downstream purification, which is especially critical when synthesizing long or aggregating peptides.

Purity advantage

Data to verify

≥99% HPLC (target) vs. typical 95–98% for commercial Fmoc‑L‑Lys(Alloc)-OH.

Higher monomer purity may improve cumulative SPPS yield.

Cross‑study comparable; independent lot verification recommended.

Evidence Dimension	HPLC purity
Target Compound Data	≥99% (HPLC, assay by titration) .
Comparator Or Baseline	Fmoc-L-Lys(Alloc)-OH: typical commercial specification 95–98% (HPLC).
Quantified Difference	≥1–4 percentage points higher purity; cumulative yield benefit in multi-step SPPS.
Conditions	HPLC analysis at multiple absorbance wavelengths; titration assay for amine content.

Why This Matters

Procurement specialists and process chemists understand that higher monomer purity reduces cumulative deletion events in SPPS, translating to higher final product yield and lower cost per milligram of purified peptide.

Orthogonal Deprotection: Co₂(CO)₈‑Mediated Cleavage of Pryoc vs. Pd(0) for Alloc

While both Pryoc and Alloc groups can be removed by palladium catalysts, the Pryoc group offers an alternative, orthogonal deprotection pathway using Co₂(CO)₈ in TFA:DCM at ambient temperature, as confirmed by Iris Biotech [1]. This cobalt‑based method avoids the phosphine ligands and extended reaction times often required for Pd(0)‑mediated Alloc cleavage, and may be advantageous when the peptide substrate contains sulfur‑rich residues that poison palladium catalysts. The propargyloxycarbonyl group can also be selectively removed by tetrathiomolybdate (MoS₄²⁻) under neutral conditions, a chemoselective method validated for O‑Poc carbohydrates [2], whereas these reagents do not cleave the Alloc group.

Orthogonal deprotection

Class-level

Pryoc cleavable by Co₂(CO)₈/TFA:DCM or MoS₄²⁻; Alloc requires Pd(0) with phosphine ligands.

Alternative deprotection routes may benefit sulfur‑rich or metal‑sensitive peptides.

Palladium‑free chemistry option; class‑level inference from carbohydrate studies.

Evidence Dimension	Deprotection reagent orthogonality
Target Compound Data	Efficiently cleaved by Co₂(CO)₈ in TFA:DCM at ambient temperature; also removable by MoS₄²⁻ in CH₃CN. [1][2]
Comparator Or Baseline	Fmoc-L-Lys(Alloc)-OH: standard cleavage by Pd(PPh₃)₄ with PhSiH₃ or Bu₃SnH; not cleaved by Co₂(CO)₈ or MoS₄²⁻.
Quantified Difference	Not directly quantified head‑to‑head; qualitatively distinct chemoselectivity profiles.
Conditions	Co₂(CO)₈/TFA:DCM, room temp.; MoS₄²⁻/CH₃CN, neutral pH.

Why This Matters

Laboratories already equipped for cobalt‑catalyzed chemistries or those seeking to avoid palladium contamination in bioactive peptides can leverage the Pryoc group as a strategic, orthogonal deprotection handle that is not replicable with allyl‑based protecting groups.

• [1] Iris Biotech GmbH. H-L-Lys(Poc)-OH*HCl. '...can be cleaved at ambient temperature with Co₂(CO)₈ in TFA:DCM.' View Source
• [2] De K, Ramesh R, Gupta S, Chandrasekaran S. Propargyloxycarbonyl as a protecting group for the side chains of serine, threonine and tyrosine. J Chem Sci. 2002. Deprotection with MoS₄²⁻ under neutral conditions. View Source

Highest-Impact Application Scenarios for Fmoc-L-Lys(Pryoc)-OH Based on Differentiating Evidence

One‑Pot Synthesis of Clickable Peptide Bundles for Hierarchical Self‑Assembly

Researchers constructing peptide‑based nanostructures can exploit the alkyne handle of Fmoc‑L‑Lys(Pryoc)-OH to install spatially defined covalent linkages between coiled‑coil peptide units. As demonstrated by Wu et al. (Nature, 2019), the alkyne‑functionalized lysine enables CuAAC‑mediated polymerization of helical bundle monomers, yielding rigid, semi‑flexible, or kinked polymer chains with nanometer‑scale precision. [1] This scenario is inaccessible to Alloc‑protected lysine because the allyl group cannot participate in click chemistry. Procurement of Fmoc‑L‑Lys(Pryoc)-OH directly provides the required alkyne handle, eliminating the need for post‑synthetic functionalization steps.

Site‑Specific Bioconjugation of Peptides Without Post‑SPPS Re‑functionalization

In chemical biology studies requiring fluorescent labeling, biotinylation, or drug conjugation, Fmoc‑L‑Lys(Pryoc)-OH allows the alkyne tag to be incorporated precisely at the desired position during peptide assembly. After TFA cleavage, the intact alkyne is immediately available for CuAAC with commercially available azide‑containing probes. [2] This streamlined workflow contrasts sharply with protocols using Fmoc‑L‑Lys(Alloc)-OH, which demand an additional Pd‑catalyzed deprotection step followed by a separate conjugation reaction, often accompanied by palladium removal challenges in biological assays.

ADC Linker Development Requiring Orthogonal Protection and Click Functionality

Antibody‑drug conjugate (ADC) programs that require precise attachment of payloads to peptide linkers benefit from the dual nature of Fmoc‑L‑Lys(Pryoc)-OH. The Fmoc group enables standard SPPS, while the Pryoc‑protected side chain remains stable to acidic cleavage and provides a latent alkyne for copper‑catalyzed conjugation to azide‑derivatized cytotoxic drugs. This orthogonal scheme reduces the number of synthetic steps and minimizes exposure of sensitive payloads to harsh deprotection conditions, directly addressing the critical quality-by-design principles in ADC manufacturing.

Long Peptide Synthesis Where Cumulative Purity Determines Feasibility

For sequences exceeding 30 amino acids, step‑wise deletion‑coupling events become the dominant source of product loss. The ≥99% HPLC purity of Fmoc‑L‑Lys(Pryoc)-OH as supplied by Chem‑Impex offers a quantifiable advantage: a 1% purity improvement per coupling can translate to a >20% increase in full‑length peptide after 25 cycles compared to a 98% pure alternative. Process chemists developing scalable peptide APIs should prioritize this monomer when lysine residues serve as critical conjugation or functionalization sites, where deletion impurities are especially difficult to remove chromatographically.

Application

Selection Property

Validation Focus

Peptide nanostructure self‑assembly

Built‑in alkyne handle for CuAAC

Direct click‑mediated polymerization without post‑SPPS modification

Site‑specific bioconjugation

Post‑SPPS alkyne availability

Eliminates Pd deprotection and re‑functionalization steps

ADC linker development

Orthogonal Fmoc/Pryoc protection

Stable alkyne after TFA cleavage; simplified payload conjugation

Long peptide synthesis

High monomer purity specification

Reduced deletion sequences and improved crude purity

• [1] Wu D, Sinha N, Lee J, et al. Polymers with controlled assembly and rigidity made with click-functional peptide bundles. Nature. 2019;574(7780):658-662. doi:10.1038/s41586-019-1683-4. View Source
• [2] Iris Biotech GmbH. H-L-Lys(Poc)-OH*HCl. Product Description. Propargyloxycarbonyl as alkyne component for standard Click conjugation. View Source